Cas no 891867-40-6 (N-(2,4-dimethoxyphenyl)-2-4-(3-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide)

• Product name: N-(2,4-dimethoxyphenyl)-2-4-(3-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide
• CAS No: 891867-40-6
• MF: C₂₁H₂₁N₃O₆
• MW: 411.407945394516
• CID: 5439012

N-(2,4-dimethoxyphenyl)-2-4-(3-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethoxyphenyl)-2-[4-(3-methoxyphenyl)-2,3-dioxopyrazin-1-yl]acetamide
• N-(2,4-dimethoxyphenyl)-2-4-(3-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide

• Inchi： 1S/C21H21N3O6/c1-28-15-6-4-5-14(11-15)24-10-9-23(20(26)21(24)27)13-19(25)22-17-8-7-16(29-2)12-18(17)30-3/h4-12H,13H2,1-3H3,(H,22,25)
• InChI Key： ZAUGXEBKPFWAGX-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1OC)(=O)CN1C=CN(C2=CC=CC(OC)=C2)C(=O)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-(2,4-dimethoxyphenyl)-2-4-(3-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide

N-(2,4-Dimethoxyphenyl)-2-4-(3-Methoxyphenyl)-2,3-Dioxo-1,2,3,4-Tetrahydropyrazin-1-Ylacetamide: A Comprehensive Overview

The compound with CAS No 891867-40-6, known as N-(2,4-dimethoxyphenyl)-2-4-(3-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound is characterized by its complex structure, which includes a tetrahydropyrazine core and multiple methoxy-substituted aromatic rings, making it a subject of interest in both academic and industrial settings.

Recent studies have highlighted the importance of tetrahydropyrazine derivatives in medicinal chemistry due to their unique pharmacological properties. The presence of the methoxy groups in the aromatic rings not only enhances the molecule's stability but also contributes to its bioavailability. This makes it a promising candidate for drug development, particularly in the areas of neurodegenerative diseases and cancer therapy.

The synthesis of N-(2,4-dimethoxyphenyl)-2-4-(3-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have explored various synthetic pathways, including the use of microwave-assisted synthesis and catalytic methods, to optimize the production process. These advancements have significantly improved the scalability of the synthesis, making it more feasible for large-scale production.

In terms of pharmacokinetics, this compound has shown remarkable absorption and distribution properties in preclinical studies. Its ability to cross biological membranes efficiently is attributed to the presence of the methoxy groups, which reduce hydrophilicity without compromising solubility. This characteristic is crucial for developing drugs that target specific tissues or organs with high precision.

One of the most exciting developments involving this compound is its application in targeted drug delivery systems. By modifying the tetrahydropyrazine core, researchers have been able to create prodrugs that are activated only at specific sites within the body. This approach minimizes systemic toxicity and enhances therapeutic efficacy, marking a significant step forward in personalized medicine.

Moreover, computational studies using advanced molecular modeling techniques have provided deeper insights into the compound's interaction with biological targets. These studies have revealed that the methoxy-substituted aromatic rings play a critical role in stabilizing key protein-ligand interactions. Such findings are invaluable for designing more effective drugs with improved selectivity and potency.

Another area where this compound has garnered attention is its potential use in agrochemicals. Its ability to inhibit specific enzymes involved in plant growth regulation has led to its consideration as a candidate for developing eco-friendly pesticides and herbicides. This application aligns with the growing demand for sustainable agricultural practices and highlights the versatility of this molecule.

In conclusion, N-(2,4-dimethoxyphenyl)-2-4-(3-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide represents a cutting-edge advancement in organic chemistry with wide-ranging implications across multiple disciplines. Its unique structure and favorable pharmacological properties make it a valuable asset for researchers striving to address some of the most pressing challenges in medicine and agriculture today.